2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol

• IUPAC Name: 4-(4-chloro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H14ClNO3S/c1-16(2)20(18,19)12-6-3-10(4-7-12)11-5-8-13(15)14(17)9-11/h3-9,17H,1-2H3
• InChI Key: ZKYXGPWRNQMIKV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C14H14ClNO3S
• Molecular Weight: 311.8 g/mol
• CAS No.: 1261957-15-6

Description

2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol is an organic compound with a complex structure that includes a chloro group, a phenol group, and a dimethylsulfamoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol typically involves multiple steps. One common method includes the following steps:

Nitration: The starting material, 2-chlorophenol, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amino group.

Sulfonation: The amino group is sulfonated to introduce the dimethylsulfamoyl group.

Coupling: Finally, the sulfonated compound is coupled with another aromatic ring to form the final product.

Industrial Production Methods

Industrial production methods for this compound may involve similar steps but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The chloro group can be reduced to form a hydroxy group.

Substitution: The chloro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Hydroxy derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent.

Medicine: Studied for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol involves its interaction with various molecular targets. The phenol group can form hydrogen bonds with proteins, affecting their function. The dimethylsulfamoyl group can interact with enzymes, inhibiting their activity. These interactions can lead to various biological effects, including antimicrobial and anti-inflammatory actions.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-4-nitrophenol: Similar structure but with a nitro group instead of a dimethylsulfamoyl group.

2-Chloro-5-nitrophenol: Similar structure but with a nitro group instead of a dimethylsulfamoyl group.

2-Chloro-4-(N,N-dimethylsulfamoyl)phenol: Similar structure but with the dimethylsulfamoyl group in a different position.

Uniqueness

2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol is unique due to the specific positioning of the chloro, phenol, and dimethylsulfamoyl groups, which confer distinct chemical and biological properties. This unique structure allows for specific interactions with molecular targets, making it a valuable compound for research and industrial applications.